Cas no 18538-45-9 (Carbamic acid,N-1H-benzimidazol-2-yl-)

• Product Name: Carbamic acid,N-1H-benzimidazol-2-yl-
• CAS No: 18538-45-9
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 155394
• PubChem ID: 29128
• Update Time: 2025-04-19

Carbamic acid,N-1H-benzimidazol-2-yl- Chemical and Physical Properties

Names and Identifiers

• 1H-benzimidazol-2-ylcarbamic acid
• Carbamic acid, 1H-benzimidazol-2-yl- (9CI)
• Carbamic acid,N-1H-benzimidazol-2-yl-
• BENZIMIDAZOLECARBAMATE
• 18538-45-9
• 2-BENZIMIDAZOLECARBAMIC ACID
• N-1H-BENZIMIDAZOL-2-YLCARBAMIC ACID
• DTXSID30171772
• 4N6W49USD5
• WEYSQARHSRZNTC-UHFFFAOYSA-N
• CARBAMIC ACID, N-1H-BENZIMIDAZOL-2-YL-
• 2-Benzimidazolylcarbamic acid
• BRN 0958262
• 2-benzimidazolecarbamic
• UNII-4N6W49USD5
• SCHEMBL204726
• benzimidazol-2-ylcarbamic acid
• AKOS006279831
• BENZIMIDAZOLE-2-CARBAMATE, N-
• Carbamic acid, 1H-benzimidazol-2-yl-

• Inchi： 1S/C8H7N3O2/c12-8(13)11-7-9-5-3-1-2-4-6(5)10-7/h1-4H,(H,12,13)(H2,9,10,11)
• InChI Key： WEYSQARHSRZNTC-UHFFFAOYSA-N
• SMILES： OC(NC1=NC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.3393 (rough estimate)
• Boiling Point: 309.07°C (rough estimate)
• Refractive Index: 1.6500 (estimate)